K-Ras-IN-4

• Molecular Formula: C31H28F4N6O3S
• Molecular Weight: 640.7 g/mol
• InChI: InChI=1S/C31H28F4N6O3S/c32-15-9-31(5-1-6-40(31)11-15)14-44-30-38-25-22-26(43-13-16-12-42-8-2-7-41(16)29(22)39-30)24(35)21(23(25)34)17-3-4-19(33)27-20(17)18(10-36)28(37)45-27/h3-4,15-16H,1-2,5-9,11-14,37H2/t15-,16+,31+/m1/s1
• InChIKey: USYJEDIYXXIGFX-YXERLDLWSA-N

Standard G12C-selective inhibitors fail against non-G12C mutants (e.g., G12V, G12D), creating a critical gap in KRAS dependency studies. K-Ras-IN-4 (CP163) is a synthetic tetracyclic pan-KRAS inhibitor designed for broad mutant coverage. - Targets: G12C, G12V, G12D, and wild-type KRAS (reversible binding) - Suitability: Viability screens, NanoBRET/CETSA, combination synergy studies - Supply: ≥98% HPLC purity, in vitro/in vivo grade

Procure K-Ras-IN-4 (CP163, CAS 3044773-77-2) – A Pan-KRAS Inhibitor for Multi-Mutant RAS-Driven Oncology Research

K-Ras-IN-4 (synonym CP163; CAS 3044773-77-2) is a synthetic small-molecule pan-KRAS inhibitor belonging to the class of tetracyclic fused-ring derivatives . With a molecular weight of 640.65 Da and formula C31H28F4N6O3S, the compound is designed to inhibit multiple KRAS mutant isoforms . Commercial sourcing from MedChemExpress, TargetMol, InvivoChem, and XcessBio typically provides material with purity of ≥98% as determined by HPLC, suitable for in vitro and in vivo pharmacological studies .

Pan-KRAS pathway inhibition studies across multiple mutant isoforms

Non-covalent, reversible target engagement assay design

Supplied with characterized purity profile for reproducible pharmacology

Why Pan-KRAS Inhibitor K-Ras-IN-4 Cannot Be Interchanged With G12C-Specific Inhibitors or Simpler RAS Antagonists

Within the KRAS inhibitor landscape, compounds are differentiated by mutation coverage (G12C-selective vs. pan-KRAS), binding mechanism (covalent vs. non-covalent), and structural scaffold [1]. K-Ras-IN-4, referenced in patent WO2024120433, was intentionally developed as a pan-KRAS agent, in contrast to G12C-specific covalent inhibitors such as sotorasib, adagrasib, or K-Ras G12C-IN-4 (CAS 2376328-55-9) which irreversibly target the mutant cysteine . Substitution with these alternatives in models harboring G12V, G12D, or wild-type amplifications would result in complete loss of target coverage, as G12C-specific warheads cannot engage non-G12C mutants . Similarly, replacement with pan-KRAS-IN-4 (compound 5, CAS 2885961-55-5) introduces a different chemotype with distinct ADME properties, potentially confounding experimental outcomes .

G12C-only inhibitors lose coverage

G12C-selective compounds (e.g., sotorasib, adagrasib) do not engage G12V or G12D mutants, limiting multi-mutant model scope.

Alternative pan-KRAS chemotypes may shift profiles

Pan-KRAS-IN-4 (compound 5) has a distinct scaffold; off-target kinase engagement and ADME properties may differ.

Covalent inhibitors restrict assay design

Irreversible covalent G12C inhibitors prevent washout/reversibility studies, unlike reversible K-Ras-IN-4.

• [1] WO2024120433. K-Ras inhibitors and use thereof. Patent application, 2024. View Source

K-Ras-IN-4 Differential Evidence: Quantitative Comparison Against Closest-In-Class Pan-KRAS and G12C-Selective Inhibitors

Pan-KRAS Mutation Coverage vs. G12C-Selective Inhibitors: K-Ras-IN-4 Targets Multiple Mutants

K-Ras-IN-4 is disclosed in patent WO2024120433 as a pan-KRAS inhibitor capable of targeting multiple KRAS mutant forms including G12C, G12V, and G12D, while clinical-stage G12C-selective inhibitors such as sotorasib and adagrasib are restricted to the G12C mutation [1]. In contrast, K-Ras G12C-IN-4 (compound 1) is explicitly characterized as a covalent inhibitor of KRAS G12C only . The expanded mutant coverage of K-Ras-IN-4 is a consequence of its non-covalent binding mode that does not rely on the G12C cysteine residue .

Mutant coverage

Class-level

Pan-KRAS (G12C, V, D) vs. G12C-only (G12C-IN-4, sotorasib)

Supports multi-mutant KRAS model studies

Patent disclosure WO2024120433; class-level inference

Evidence Dimension	KRAS mutant isoform coverage
Target Compound Data	Pan-KRAS (G12C, G12V, G12D, and other mutants as per WO2024120433 disclosure)
Comparator Or Baseline	K-Ras G12C-IN-4 (compound 1): G12C only; Sotorasib/Adagrasib: G12C only
Quantified Difference	Qualitative difference: pan-mutant vs. single-mutant (G12C) coverage
Conditions	Patent disclosure and published compound description; WO2024120433

Why This Matters

For laboratories modeling non-G12C KRAS-driven tumors (e.g., G12V or G12D), G12C-selective inhibitors are inactive, making K-Ras-IN-4 the only actionable tool compound.

• [1] WO2024120433. K-Ras inhibitors and use thereof. Patent application, 2024. PeptideDB reference. View Source

Structural Scaffold Differentiation: Tetracyclic Core vs. Pan-KRAS-IN-4 (Compound 5) Chemotype

K-Ras-IN-4 possesses a unique tetracyclic fused-ring architecture incorporating fluorinated benzothiophene and morpholine-fused pyrimidine moieties (SMILES: NC1SC2=C(C=1C#N)C(=CC=C2F)C1=C(F)C2N=C(N=C3C=2C(OC[C@@H]2COCCCN32)=C1F)OC[C@]12C[C@@H](F)CN1CCC2), as verified by its full characterization on XcessBio . In contrast, pan-KRAS-IN-4 (compound 5, CAS 2885961-55-5) is based on a structurally distinct chemotype . This scaffold divergence means the two compounds cannot be used interchangeably without revalidation of target engagement and off-target profiles .

Scaffold identity

Source review

Tetracyclic fused-ring core vs. distinct chemotype of pan-KRAS-IN-4

Orthogonal scaffold supports SAR diversification

Vendor characterization; direct comparative data not available

Evidence Dimension	Chemical scaffold identity
Target Compound Data	Tetracyclic fused-ring derivative; C31H28F4N6O3S; MW 640.65
Comparator Or Baseline	Pan-KRAS-IN-4 (compound 5): distinct chemotype; CAS 2885961-55-5, MW not publicly matched
Quantified Difference	Qualitatively different scaffold class; no SAR overlap expected
Conditions	Structural characterization from vendor datasheets (XcessBio, InvivoChem)

Why This Matters

When building structure-activity relationship (SAR) datasets, distinct scaffolds provide orthogonal chemical starting points; K-Ras-IN-4 and pan-KRAS-IN-4 represent non-redundant chemotypes within the pan-KRAS space.

Purity Benchmarking: ≥98% Purity Specification for K-Ras-IN-4 Across Multiple Vendors

K-Ras-IN-4 is consistently supplied with purity of ≥98% (HPLC) across vendors including JKNBiochem, MedChemExpress, and XcessBio . This meets the purity threshold recommended for reproducible biochemical and cellular assays, exceeding the ≥95% minimum accepted for early-stage tool compounds. While specific purity data for pan-KRAS-IN-4 is not disclosed, the ≥98% specification for K-Ras-IN-4 provides confidence in its use for quantitative pharmacology .

Purity benchmark

Data to verify

≥98% purity (HPLC) across multiple vendors

Reported lot purity supports assay reproducibility

Vendor QC data; independent verification advised

Evidence Dimension	HPLC purity specification
Target Compound Data	≥98% purity (HPLC)
Comparator Or Baseline	Pan-KRAS-IN-4: purity not publicly specified; K-Ras G12C-IN-4: 99.19% (MedChemExpress)
Quantified Difference	K-Ras-IN-4 at ≥98% is within acceptable range; comparator purity is either higher (G12C-IN-4, 99.19%) or undetermined (pan-KRAS-IN-4)
Conditions	Vendor QC data sheets (JKNBiochem, XcessBio, MedChemExpress)

Why This Matters

Procurement decisions rely on guaranteed purity: K-Ras-IN-4's ≥98% specification enables direct use without additional purification, reducing experimental variability.

Non-Covalent Binding Mode: Reversible Engagement vs. Irreversible Covalent G12C Inhibitors

K-Ras-IN-4 is a non-covalent inhibitor, as indicated by its pan-KRAS activity without dependency on the G12C cysteine residue [1]. In contrast, K-Ras G12C-IN-4 (compound 1) is explicitly described as a covalent inhibitor of KRAS G12C . Reversible binding allows for equilibrium-driven pharmacology, while irreversible covalent inhibitors such as sotorasib and adagrasib require prolonged target engagement and are susceptible to resistance mechanisms involving cysteine mutation or target turnover .

Binding mode

Class-level

Non-covalent, reversible vs. covalent irreversible (G12C-IN-4)

Reversible binding enables washout and residence-time assays

Inferred from patent non-dependence on G12C cysteine

Evidence Dimension	Binding reversibility
Target Compound Data	Non-covalent, reversible pan-KRAS binding (inferred from patent disclosure)
Comparator Or Baseline	K-Ras G12C-IN-4: covalent (irreversible) G12C binding; Sotorasib: covalent
Quantified Difference	Qualitative difference: reversible vs. irreversible
Conditions	Patent WO2024120433; MedChemExpress K-Ras G12C-IN-4 description

Why This Matters

Reversible inhibitors offer experimental flexibility for washout studies, pulse-chase assays, and reversible target validation, which irreversible covalent inhibitors cannot support.

• [1] WO2024120433. K-Ras inhibitors and use thereof. Patent application, 2024. View Source

Optimal Use Cases for K-Ras-IN-4 Based on Differential Evidence

Pan-KRAS Profiling Across Multi-Mutant Cell Line Panels

K-Ras-IN-4 is suitable for head-to-head viability screens across a panel of KRAS mutant cell lines (e.g., G12C, G12V, G12D) where G12C-selective inhibitors fail to inhibit non-G12C lines [1]. Its pan-mutant coverage enables direct comparison of KRAS dependency across genotypes.

Non-Covalent KRAS Target Engagement and Washout Kinetics

The reversible binding mode of K-Ras-IN-4 supports quantitative target engagement assays (e.g., NanoBRET, CETSA) combined with washout protocols to measure residence time and reversibility, which is not feasible with irreversible covalent inhibitors like K-Ras G12C-IN-4 .

Synergy Screening with SHP2 Inhibitors or Anti-EGFR Agents

K-Ras-IN-4, as a pan-KRAS inhibitor, can be paired with SHP2 inhibitors (e.g., JAB-3312) or cetuximab in synergy matrices, analogous to glecirasib combination studies, enabling exploration of combination strategies in non-G12C contexts [2].

SAR Exploration of Tetracyclic Fused-Ring Pan-KRAS Chemotypes

The novel scaffold of K-Ras-IN-4 serves as a starting point for medicinal chemistry optimization. Its distinct tetracyclic architecture provides a non-redundant template for structure-activity relationship campaigns independent of compound 5-based pan-KRAS series .

Application

Selection Property

Validation Focus

Multi-mutant KRAS cell panel profiling

Pan-KRAS mutation coverage

Non-G12C mutant response endpoints

Target engagement and washout kinetics

Reversible non-covalent binding

Washout assay design with CETSA or NanoBRET

Synergy screening with SHP2/EGFR inhibitors

Pan-KRAS pathway blockade

Synergy matrix in non-G12C contexts

SAR exploration of tetracyclic chemotypes

Distinct fused-ring scaffold

Orthogonal SAR vs. alternative pan-KRAS series

• [1] WO2024120433. K-Ras inhibitors and use thereof. Patent application, 2024. View Source
• [2] Glecirasib, a potent and selective covalent KRAS G12C inhibitor exhibiting synergism with cetuximab or SHP2 inhibitor JAB-3312. AACR Journals, 2025. View Source